Cas no 1804666-77-0 (Ethyl 5-chloro-3-(difluoromethyl)-2-fluoropyridine-4-carboxylate)

Ethyl 5-chloro-3-(difluoromethyl)-2-fluoropyridine-4-carboxylate is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its structure features multiple halogen substituents, including chloro and fluoro groups, which enhance reactivity and selectivity in cross-coupling reactions. The difluoromethyl group contributes to improved metabolic stability and bioavailability, making it valuable in the development of bioactive compounds. The ethyl ester moiety provides versatility for further functionalization, such as hydrolysis or transesterification. This compound is particularly useful as an intermediate in the synthesis of advanced heterocyclic frameworks. High purity and consistent quality ensure reliable performance in research and industrial applications.

Ethyl 5-chloro-3-(difluoromethyl)-2-fluoropyridine-4-carboxylate structure

1804666-77-0 structure

Product Name:Ethyl 5-chloro-3-(difluoromethyl)-2-fluoropyridine-4-carboxylate

CAS No:1804666-77-0

MF:C₉H₇ClF₃NO₂

MW:253.605592012405

CID:4866295

Update Time:2025-10-22

Ethyl 5-chloro-3-(difluoromethyl)-2-fluoropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 5-chloro-3-(difluoromethyl)-2-fluoropyridine-4-carboxylate
- Inchi： 1S/C9H7ClF3NO2/c1-2-16-9(15)5-4(10)3-14-8(13)6(5)7(11)12/h3,7H,2H2,1H3
- InChI Key： LJBWIONNQWPTGO-UHFFFAOYSA-N
- SMILES： ClC1=CN=C(C(C(F)F)=C1C(=O)OCC)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 255
XLogP3: 2.8
Topological Polar Surface Area: 39.2

Ethyl 5-chloro-3-(difluoromethyl)-2-fluoropyridine-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029053946-1g	Ethyl 5-chloro-3-(difluoromethyl)-2-fluoropyridine-4-carboxylate	1804666-77-0	97%	1g	$1,475.10	2022-04-01

Ethyl 5-chloro-3-(difluoromethyl)-2-fluoropyridine-4-carboxylate Related Literature

1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
2. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
3. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
4. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
5. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275

Additional information on Ethyl 5-chloro-3-(difluoromethyl)-2-fluoropyridine-4-carboxylate

Research Brief on Ethyl 5-chloro-3-(difluoromethyl)-2-fluoropyridine-4-carboxylate (CAS: 1804666-77-0): Recent Advances and Applications

Ethyl 5-chloro-3-(difluoromethyl)-2-fluoropyridine-4-carboxylate (CAS: 1804666-77-0) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery. This compound, characterized by its multiple halogen substitutions and ester functionality, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its role in the design of novel enzyme inhibitors and its utility in medicinal chemistry.

Recent research has focused on the synthetic pathways and optimization of Ethyl 5-chloro-3-(difluoromethyl)-2-fluoropyridine-4-carboxylate. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, scalable synthesis route for this compound, emphasizing its high yield and purity, which are critical for industrial applications. The study also explored the compound's reactivity, showcasing its potential as a building block for more complex structures. Additionally, the incorporation of fluorine atoms has been shown to enhance the metabolic stability and bioavailability of derived compounds, making this intermediate particularly valuable in drug development.

In the context of agrochemical applications, Ethyl 5-chloro-3-(difluoromethyl)-2-fluoropyridine-4-carboxylate has been investigated as a precursor for the synthesis of fungicides. A 2024 study in Pest Management Science reported that derivatives of this compound exhibited potent activity against a broad spectrum of fungal pathogens, with improved environmental safety profiles compared to traditional fungicides. The study attributed this efficacy to the synergistic effects of the chloro and difluoromethyl groups, which disrupt fungal cell membrane integrity.

Further investigations into the pharmacological potential of this compound have revealed its utility in the design of kinase inhibitors. A recent preprint (BioRxiv, 2024) highlighted its use in the development of selective inhibitors for tyrosine kinases involved in cancer progression. The researchers utilized the fluoropyridine core to enhance binding affinity and selectivity, demonstrating promising in vitro results against several cancer cell lines. These findings suggest that Ethyl 5-chloro-3-(difluoromethyl)-2-fluoropyridine-4-carboxylate could play a pivotal role in the next generation of targeted therapies.

Despite these advancements, challenges remain in the large-scale production and application of this compound. Issues such as regioselectivity in further functionalization and the need for greener synthetic methods are areas of active research. Future studies are expected to focus on addressing these challenges while expanding the scope of its applications in both pharmaceuticals and agrochemicals. Overall, Ethyl 5-chloro-3-(difluoromethyl)-2-fluoropyridine-4-carboxylate represents a promising scaffold with significant potential for innovation in chemical biology and drug discovery.